Cas no 2138038-97-6 (2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138038-97-6
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5893749
• PubChem ID: 165747714
• Update Time: 2025-05-19

2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde
• EN300-1197279
• 2138038-97-6
• 2-(2,2-dimethylpropyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C14H18N2O/c1-10-5-6-16-12(9-17)11(8-14(2,3)4)15-13(16)7-10/h5-7,9H,8H2,1-4H3
• InChI Key： YFRGDERKEKTCQG-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC(C)(C)C)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde

Introduction to 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde (CAS No. 2138038-97-6)

2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde, identified by its CAS number 2138038-97-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a carbaldhyde functional group at the 3-position and alkyl substituents at the 2- and 7-positions enhances its potential as a pharmacophore in drug discovery.

The imidazo1,2-apyridine core is a privileged scaffold in medicinal chemistry, frequently explored for its ability to interact with various biological targets. Research has demonstrated that imidazopyridines exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde contributes to its unique chemical and biological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs), which are critical in many disease pathways. The carbaldhyde group in this compound serves as a versatile handle for further chemical modification, enabling the synthesis of derivatives with enhanced binding affinity and selectivity. This feature is particularly valuable in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

Recent studies have highlighted the role of imidazopyridines in inhibiting kinases and other enzymes involved in signal transduction pathways. For instance, derivatives of imidazopyridines have been shown to exhibit potent activity against tyrosine kinases, which are overexpressed in many cancers. The structural features of 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde, including the bulky alkyl groups and the electron-deficient imidazole ring, may contribute to its ability to disrupt these critical pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the imidazopyridine core efficiently. Additionally, computational methods like molecular modeling have been utilized to predict the binding modes of this compound with potential target proteins.

One of the most compelling aspects of 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde is its potential as a tool compound for biochemical assays. Its well-defined structure allows researchers to probe the mechanisms of action of various enzymes and receptors. Furthermore, its stability under different conditions makes it suitable for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The imidazopyridine scaffold offers a balance between structural complexity and biological activity, making it an attractive choice for medicinal chemists. As research continues to uncover new therapeutic applications for this class of compounds, CAS No. 2138038-97-6 will likely play a significant role in future drug discovery efforts.

Future directions in the study of 2-(2,2-dimethylpropyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde may include exploring its derivatives with modified substituents to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, investigating its interactions with biological targets using cutting-edge techniques like X-ray crystallography could provide valuable insights into its mechanism of action.

In conclusion,CAS No. 2138038-97-6 represents a structurally interesting and biologically relevant compound that warrants further exploration in pharmaceutical research. Its unique combination of features positions it as a promising candidate for developing novel therapeutics targeting various diseases.